Cas no 1011398-52-9 (1-(3-chlorophenyl)methyl-3-methyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 1-(3-chlorophenyl)methyl-3-methyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 1011398-52-9
• MF: C₂₁H₁₆ClN₃O₂
• MW: 377.823643684387
• MDL: MFCD09473422
• CID: 3158821
• PubChem ID: 25247493
• Update Time: 2025-10-30

1-(3-chlorophenyl)methyl-3-methyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxyli c acid
• 1-(3-Chlorobenzyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1-(3-chlorophenyl)methyl-3-methyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• AKOS005167728
• MFCD09473422
• DTXSID601123217
• 1-[(3-Chlorophenyl)methyl]-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• STK351703
• EN300-231346
• 1-[(3-chlorophenyl)methyl]-3-methyl-6-phenylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• CS-0282722
• 1011398-52-9

• MDL： MFCD09473422
• Inchi： 1S/C21H16ClN3O2/c1-13-19-17(21(26)27)11-18(15-7-3-2-4-8-15)23-20(19)25(24-13)12-14-6-5-9-16(22)10-14/h2-11H,12H2,1H3,(H,26,27)
• InChI Key： IOBUWRSNUGMYLR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C2C(=C(C(=O)O)C=C(C3C=CC=CC=3)N=2)C(C)=N1

Computed Properties

• Exact Mass: 377.0931045Da
• Monoisotopic Mass: 377.0931045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 613.9±55.0 °C at 760 mmHg
• Flash Point: 325.1±31.5 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

1-(3-chlorophenyl)methyl-3-methyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-chlorophenyl)methyl-3-methyl-6-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

A Comprehensive Overview of 1-(3-Chlorophenyl)methyl-3-Methyl-6-Phenyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid (CAS No: 1011398-52-9)

1-(3-Chlorophenyl)methyl-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, identified by the CAS number 1011398-52-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their potential in drug discovery due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a pyrazolo[3,4-b]pyridine core, which is a bicyclic system combining a pyrazole and a pyridine ring. The substitution pattern includes a methyl group at position 3, a phenyl group at position 6, and a carboxylic acid group at position 4. Additionally, the compound features a 3-chlorophenylmethyl substituent at position 1, which introduces both steric and electronic effects that can influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a promising candidate for the development of novel therapeutic agents. For instance, research has demonstrated its ability to modulate specific cellular pathways and interact with key protein targets associated with various diseases, including cancer and neurodegenerative disorders. The presence of the carboxylic acid group suggests that this compound may also serve as a scaffold for further functionalization, enabling the exploration of additional biological activities through chemical modifications.

In terms of synthesis, this compound can be prepared via multi-step organic reactions involving strategic coupling and cyclization steps. The synthesis typically begins with the preparation of intermediates that incorporate the necessary substituents, followed by assembly into the final bicyclic structure. The optimization of reaction conditions is crucial to ensure high yields and purity, as well as to minimize side reactions that could lead to structural isomers or impurities.

The pharmacological properties of this compound have been investigated in vitro and in vivo models. Preclinical studies have shown that it exhibits selective activity against certain cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of key enzymes involved in tumor progression. Furthermore, its ability to cross the blood-brain barrier has raised interest in its potential application in treating central nervous system disorders.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure, purity, and stability under various conditions. Additionally, high-performance liquid chromatography (HPLC) can be employed for quantitative analysis during both synthetic and pharmacological studies.

In conclusion, 1-(3-Chlorophenyl)methyl-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No: 1011398-52-9) represents a valuable addition to the portfolio of bioactive compounds with potential applications in drug discovery and development. Its unique structure, coupled with promising biological activities observed in preliminary studies, underscores its importance as a lead compound for further exploration in medicinal chemistry research.